Cas no 2229626-85-9 (1-1-(5-methylpyridin-2-yl)cyclopropylethan-1-one)

• Product Name: 1-1-(5-methylpyridin-2-yl)cyclopropylethan-1-one
• CAS No: 2229626-85-9
• MF: C₁₁H₁₃NO
• MW: 175.227022886276
• CID: 6406751
• PubChem ID: 68150288
• Update Time: 2025-06-08

1-1-(5-methylpyridin-2-yl)cyclopropylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-1-(5-methylpyridin-2-yl)cyclopropylethan-1-one
• EN300-1807238
• SCHEMBL11885655
• 2229626-85-9
• 1-[1-(5-methylpyridin-2-yl)cyclopropyl]ethan-1-one

• Inchi： 1S/C11H13NO/c1-8-3-4-10(12-7-8)11(5-6-11)9(2)13/h3-4,7H,5-6H2,1-2H3
• InChI Key： WLDLKTDQWXWMNV-UHFFFAOYSA-N
• SMILES： O=C(C)C1(C2C=CC(C)=CN=2)CC1

Computed Properties

• Exact Mass: 175.099714038g/mol
• Monoisotopic Mass: 175.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 30Ų

Additional information on 1-1-(5-methylpyridin-2-yl)cyclopropylethan-1-one

Professional Introduction to Compound with CAS No. 2229626-85-9 and Product Name: 1-1-(5-methylpyridin-2-yl)cyclopropylethan-1-one

The compound with the CAS number 2229626-85-9 and the product name 1-1-(5-methylpyridin-2-yl)cyclopropylethan-1-one represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The molecular structure of this compound incorporates a cyclopropyl moiety linked to a pyridine ring, which is further substituted with a methyl group, creating a versatile scaffold for further chemical modifications.

Recent studies have highlighted the importance of heterocyclic compounds in the design of novel therapeutic agents. The presence of the 5-methylpyridin-2-yl group in this compound not only enhances its solubility and bioavailability but also provides a rich platform for interactions with biological targets. This feature makes it an attractive candidate for further exploration in the development of small-molecule drugs targeting various diseases.

The cyclopropyl group, a three-membered carbon ring, is known for its stability and rigidity, which can contribute to the binding affinity of the compound when interacting with biological receptors. This structural motif has been widely studied for its role in enhancing pharmacological activity. In particular, the combination of the cyclopropyl and pyridine groups in 1-1-(5-methylpyridin-2-yl)cyclopropylethan-1-one suggests potential applications in areas such as central nervous system (CNS) disorders, where precise molecular interactions are crucial.

Advances in computational chemistry have enabled researchers to predict the biological activity of this compound with greater accuracy. Molecular docking studies have shown that 1-1-(5-methylpyridin-2-yl)cyclopropylethan-1-one can interact with various protein targets, including enzymes and receptors involved in metabolic pathways. These interactions are believed to modulate cellular processes, making the compound a promising candidate for therapeutic intervention.

In addition to its potential as a drug candidate, this compound has also been explored as an intermediate in synthetic chemistry. The structural features of 1-1-(5-methylpyridin-2-yl)cyclopropylethan-1-one allow for diverse functionalization strategies, enabling chemists to design derivatives with tailored properties. This flexibility is particularly valuable in drug discovery pipelines, where rapid iteration and optimization are essential.

Recent breakthroughs in synthetic methodologies have further enhanced the accessibility of this compound. Techniques such as transition-metal-catalyzed cross-coupling reactions have enabled efficient construction of complex molecular frameworks. These advancements have not only improved the synthesis of 1-1-(5-methylpyridin-2-yl)cyclopropylethan-1-one but also provided new opportunities for exploring its derivatives.

The pharmaceutical industry has shown increasing interest in developing drugs based on heterocyclic scaffolds due to their favorable pharmacokinetic properties. The unique combination of structural elements in 1-1-(5-methylpyridin-2-yl)cyclopropylethan-1-one positions it as a valuable asset in this endeavor. Researchers are currently investigating its potential as a lead compound for treating conditions such as inflammation, pain, and neurodegenerative diseases.

Preclinical studies have provided preliminary evidence supporting the therapeutic potential of this compound. In vitro assays have demonstrated inhibitory effects on key enzymes involved in disease pathways, suggesting that it may exert beneficial effects when administered orally or via other routes. These findings are encouraging and warrant further investigation into its clinical efficacy.

The development of novel drug candidates is a complex process that requires interdisciplinary collaboration between chemists, biologists, and clinicians. The study of compounds like 1-1-(5-methylpyridin-2-yl)cyclopropylethan-1-one exemplifies this collaborative approach. By integrating knowledge from various scientific disciplines, researchers can accelerate the discovery and development of new treatments that address unmet medical needs.

As our understanding of biological systems continues to evolve, so does our ability to design molecules that interact with them more effectively. The case of 2229626-85-9 underscores the importance of innovative chemical approaches in drug discovery. With ongoing research and technological advancements, it is anticipated that compounds like this will play a pivotal role in shaping future therapeutic strategies.